
AM-92016 hydrochloride molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AM-92016 hydrochloride

Cat. No.: B560212 Get Quote

Technical Guide: AM-92016 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the chemical properties,

mechanism of action, and experimental applications of AM-92016 hydrochloride, a potent and

specific blocker of the delayed rectifier potassium current (IK).

Core Compound Properties
AM-92016 hydrochloride is a valuable tool for investigating the role of delayed rectifier

potassium channels in cellular electrophysiology, particularly in cardiac and neuronal tissues.

Its specificity allows for the targeted study of IK without significant off-target effects on other ion

channels.
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Property Value Citation(s)

Molecular Weight 483.84 g/mol [1][2][3]

Chemical Formula
C₁₉H₂₅Cl₃N₂O₄S or

C₁₉H₂₄Cl₂N₂O₄S·HCl
[1][4][5][6]

CAS Number 133229-11-5 [3][4][5]

IUPAC Name

N-[4-[3-[[2-(3,4-

dichlorophenyl)ethyl]methylami

no]-2-

hydroxypropoxy]phenyl]metha

nesulfonamide;hydrochloride

[4]

Synonyms
AM 92016, AM92016

hydrochloride
[4][5]

Mechanism of Action
AM-92016 hydrochloride exerts its effects by specifically blocking the delayed rectifier

potassium current (IK). This current is crucial for the repolarization phase of the action potential

in many excitable cells. By inhibiting IK, AM-92016 hydrochloride prolongs the action potential

duration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b560212?utm_src=pdf-body-img
https://www.benchchem.com/product/b560212?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/am-92016-hydrochloride.html
https://www.abmole.com/products/am-92016-hydrochloride.html
https://www.biocrick.com/download/document/BCC6825/COA.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/45073415
https://pubchem.ncbi.nlm.nih.gov/compound/45073415
https://wap.guidechem.com/dictionary/en/133229-11-5.html
https://www.chemshuttle.com/am-92016-hydrochloride.html
https://www.benchchem.com/product/b560212#am-92016-hydrochloride-molecular-weight-and-formula
https://www.benchchem.com/product/b560212#am-92016-hydrochloride-molecular-weight-and-formula
https://www.benchchem.com/product/b560212#am-92016-hydrochloride-molecular-weight-and-formula
https://www.benchchem.com/product/b560212#am-92016-hydrochloride-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

